(3Z)-3-[(4-hydroxyanilino)methylidene]pyrrolidine-2,4-dione

• IUPAC Name: (3Z)-3-[(4-hydroxyanilino)methylidene]pyrrolidine-2,4-dione
• InChI: InChI=1S/C11H10N2O3/c14-8-3-1-7(2-4-8)12-5-9-10(15)6-13-11(9)16/h1-5,12,14H,6H2,(H,13,16)/b9-5-
• InChI Key: ULOSKZCBNWFKSL-UITAMQMPSA-N
• Canonical SMILES: C1C(=O)C(=CNC2=CC=C(C=C2)O)C(=O)N1
• Isomeric SMILES: C1C(=O)/C(=C/NC2=CC=C(C=C2)O)/C(=O)N1
• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol

Description

(3Z)-3-[(4-hydroxyanilino)methylidene]pyrrolidine-2,4-dione is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Starting Materials: The synthesis begins with readily available starting materials.

Reaction Conditions: The reactions are carried out under controlled conditions, often involving catalysts and specific temperatures.

Purification: The final product is purified using techniques such as chromatography to ensure high purity.

Chemical Reactions Analysis

(3Z)-3-[(4-hydroxyanilino)methylidene]pyrrolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can convert this compound into other useful derivatives.

Substitution: It can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions: Typical reagents include oxidizing agents, reducing agents, and catalysts. The conditions vary depending on the desired reaction.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(3Z)-3-[(4-hydroxyanilino)methylidene]pyrrolidine-2,4-dione has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses and effects on biological systems.

Industry: this compound is utilized in industrial processes for the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of (3Z)-3-[(4-hydroxyanilino)methylidene]pyrrolidine-2,4-dione involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

(3Z)-3-[(4-hydroxyanilino)methylidene]pyrrolidine-2,4-dione can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds with similar structures or functional groups.

Uniqueness: this compound may have unique properties or activities that distinguish it from other similar compounds.

List of Similar Compounds: A detailed list of similar compounds can be found in databases such as PubChem.